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Compound of Interest

Compound Name: Allylamine hydrochloride

Cat. No.: B196039 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the safe handling of Allylamine hydrochloride in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to minimize risks and

ensure a safe working environment.

Hazard Identification and Safety Data Summary
Allylamine hydrochloride is classified as hazardous. It is harmful if swallowed and may cause

an allergic skin reaction.[1][2][3] Some classifications also list it as toxic if swallowed.[4][5] It is

crucial to handle this compound with appropriate care and personal protective equipment. The

substance is also described as hygroscopic and moisture-sensitive, requiring specific storage

conditions.[1][2][4]
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Parameter Value Source

GHS Classification

Acute Toxicity, Oral (Category

3 or 4); Skin Sensitization

(Category 1)

[2][3][5]

Signal Word Danger or Warning [1][2][4][5]

Hazard Statements

H301/H302: Toxic/Harmful if

swallowed. H317: May cause

an allergic skin reaction.

[1][2][3][5]

Acute Toxicity (Oral) LD50 (Rat): 150 mg/kg [4][5]

Appearance Solid [1][4]

Storage Class (TRGS 510) 11: Combustible Solids

Transport UN Number 2811 [4][6]

Transport Hazard Class 6.1 (Toxic solid) [6][7]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is mandatory when handling Allylamine hydrochloride.

The following equipment must be used based on the specific laboratory task and risk

assessment.
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PPE Category Specification Rationale and Source

Eye/Face Protection

Safety glasses with side-

shields (EN 166) or tight-

sealing safety goggles. A face

shield is also recommended.

To prevent contact with eyes.

[1][2][4][8]

Hand Protection

Impervious, compatible

chemical-resistant gloves (e.g.,

tested to EN 374). Butyl rubber

is a suggested material.

Gloves must be inspected

before use and disposed of

properly after.

To prevent skin contact and

allergic reactions.[1][4][9]

Skin and Body Protection

Long-sleeved lab coat or a

complete suit protecting

against chemicals.

Contaminated work clothing

should not be allowed out of

the workplace and must be

washed before reuse.

To protect skin from accidental

exposure.[1][3][4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate or for

large spills, a NIOSH/MSHA or

European Standard (EN

149/EN 143) approved

respirator is required. A full-

face particle respirator

(N99/P2) or a supplied-air

respirator may be necessary

depending on the exposure

risk.

To avoid inhalation of dust.[1]

[2][4]
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Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1][2]

Ventilation: Always handle Allylamine hydrochloride in a well-ventilated area, preferably

within a chemical fume hood.[1][4][10]

Avoiding Contact: Avoid all personal contact, including the formation and inhalation of dust.

[1][4][10] Do not eat, drink, or smoke in the handling area.[3][5]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

breaks.[4][5]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4] Store

under an inert atmosphere as the material is hygroscopic and air/moisture sensitive.[1][2][4]

The storage area should be locked or accessible only to authorized personnel.[5]
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Caption: Standard workflow for handling Allylamine hydrochloride.
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Emergency Procedures
General Advice: If exposure occurs, show the Safety Data Sheet to the attending medical

professional.[4]

If Swallowed: Immediately call a POISON CENTER or doctor.[4][5][7] Rinse mouth with

water.[5] Do NOT induce vomiting.[6]

If on Skin: Immediately take off all contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes.[1][2] If skin irritation or a rash occurs, seek

medical attention.[3]

If in Eyes: Rinse cautiously with plenty of water for at least 15 minutes, also under the

eyelids.[1][2] Remove contact lenses if present and easy to do. Seek medical attention.[2]

If Inhaled: Move the person to fresh air.[1][4] If breathing is difficult, give artificial respiration.

[1][4] Get medical attention if symptoms occur.[1]

Evacuate: Evacuate personnel to a safe area, preferably upwind of the spill.[4][9]

Ventilate: Ensure adequate ventilation.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[4] Cover drains if necessary.

Cleanup:

Wear full PPE, including respiratory protection.[4]

For solid spills, pick up and arrange disposal without creating dust.[4] Sweep up the

material and shovel it into a suitable, closed, and labeled container for disposal.[1][4]

Use absorbent materials like sand or inert absorbent for any remaining residue.[9]

Decontamination: Clean the affected area thoroughly after material pickup is complete.[7]
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Caption: Decision workflow for responding to a spill.
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Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.

Product Disposal: Unused or surplus Allylamine hydrochloride should be treated as

hazardous waste. It is recommended to offer surplus and non-recyclable solutions to a

licensed disposal company.[4] One method involves dissolving or mixing the material with a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner

and scrubber.[4][7]

Container Disposal: Do not mix with other waste. Leave chemicals in their original

containers. Handle uncleaned containers as you would the product itself. Dispose of

contaminated packaging as unused product.[4]

Spill Debris: All materials used for spill cleanup (e.g., absorbents, contaminated PPE) must

be collected in sealed, labeled containers and disposed of as hazardous waste.[4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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